Cas no 120200-06-8 ((2R)-2-amino-6,6,6-trifluorohexanoic acid)

• Product Name: (2R)-2-amino-6,6,6-trifluorohexanoic acid
• CAS No: 120200-06-8
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 2616984
• PubChem ID: 7000144
• Update Time: 2025-11-02

(2R)-2-amino-6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-6,6,6-trifluorohexanoic acid
• (R)-2-Amino-6,6,6-trifluorohexanoicacid
• EN300-1299012
• CS-0513735
• 120200-06-8
• SCHEMBL18762553
• (R)-2-Amino-6,6,6-trifluorohexanoic acid
• D-6,6,6-TRIFLUORONORLEUCINE
• AC1OCSZY
• DTXSID00426468
• RUEWGWBXZIDRJY-SCSAIBSYSA-N

• Inchi： 1S/C6H10F3NO2/c7-6(8,9)3-1-2-4(10)5(11)12/h4H,1-3,10H2,(H,11,12)/t4-/m1/s1
• InChI Key： RUEWGWBXZIDRJY-SCSAIBSYSA-N
• SMILES： FC(CCC[C@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 185.06636305g/mol
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-6,6,6-trifluorohexanoic acid

Comprehensive Overview of (2R)-2-amino-6,6,6-trifluorohexanoic acid (CAS No. 120200-06-8)

(2R)-2-amino-6,6,6-trifluorohexanoic acid (CAS No. 120200-06-8) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its chiral center at the 2-position and a trifluoromethyl group at the terminal carbon, exhibits unique physicochemical properties that make it valuable for drug design and protein engineering. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry.

The growing interest in fluorinated amino acids like (2R)-2-amino-6,6,6-trifluorohexanoic acid stems from their ability to mimic natural amino acids while offering improved bioavailability and resistance to enzymatic degradation. Researchers are particularly intrigued by its potential applications in peptide therapeutics and enzyme inhibitors, where the trifluoromethyl group can modulate binding affinity and selectivity. Recent studies have explored its incorporation into antiviral peptides and cancer-targeting molecules, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS 120200-06-8 presents interesting challenges due to the need for enantioselective synthesis to obtain the pure (R)-isomer. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to produce this compound with high optical purity. The pharmaceutical industry values such chiral building blocks for developing single-enantiomer drugs, which now constitute over 50% of new drug approvals according to recent FDA reports.

The unique structure-activity relationship of (2R)-2-amino-6,6,6-trifluorohexanoic acid has made it a subject of numerous computational chemistry studies. Molecular modeling suggests that the electron-withdrawing effect of the trifluoromethyl group significantly influences the compound's hydrogen bonding capacity and molecular conformation. These properties are particularly relevant for researchers developing GPCR-targeted therapies and protease inhibitors, addressing current demands in neurodegenerative disease and antiviral research.

Analytical characterization of 120200-06-8 typically involves advanced techniques such as chiral HPLC for purity assessment and 19F NMR spectroscopy for structural verification. The fluorine atoms provide excellent NMR probes for studying molecular interactions, making this compound valuable for biophysical studies and drug-target binding analysis. These applications align with the increasing industry focus on fragment-based drug discovery approaches.

In material science applications, the surface-active properties of (2R)-2-amino-6,6,6-trifluorohexanoic acid have shown promise for creating fluorinated self-assembled monolayers (SAMs). These nanostructures find applications in biosensor development and medical device coatings, areas experiencing rapid growth due to advancements in nanotechnology and personalized healthcare solutions.

The commercial availability of CAS 120200-06-8 has expanded in recent years to meet rising demand from contract research organizations and academic laboratories. Current market analysis indicates particular interest from developers of PET imaging agents, where fluorine-containing compounds play crucial roles. Proper handling requires standard laboratory precautions, with material safety data sheets emphasizing its use in well-ventilated areas with appropriate personal protective equipment.

Future research directions for (2R)-2-amino-6,6,6-trifluorohexanoic acid may explore its potential in bioconjugation chemistry and prodrug development, especially for targeted drug delivery systems. Its compatibility with solid-phase peptide synthesis protocols makes it attractive for creating novel therapeutic peptides, a market projected to exceed $50 billion by 2025 according to recent industry reports.

Environmental and regulatory aspects of 120200-06-8 follow standard protocols for amino acid derivatives. While not classified as hazardous under current regulations, proper waste disposal methods should be observed. The compound's stability under physiological conditions makes it particularly interesting for sustainable chemistry applications, aligning with growing industry emphasis on green pharmaceutical synthesis.

For researchers sourcing (2R)-2-amino-6,6,6-trifluorohexanoic acid, verification of enantiomeric purity and water content are critical quality parameters. Leading suppliers typically provide comprehensive analytical data including chiral purity certificates and residual solvent profiles. The compound's shelf life and storage conditions (generally recommended at 2-8°C under inert atmosphere) should be carefully considered for long-term research projects.